![molecular formula C16H18N2O2S2 B2775172 4,5-Dimethyl-2-(2-(p-tolylthio)acetamido)thiophene-3-carboxamide CAS No. 896291-40-0](/img/structure/B2775172.png)
4,5-Dimethyl-2-(2-(p-tolylthio)acetamido)thiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4,5-Dimethyl-2-(2-(p-tolylthio)acetamido)thiophene-3-carboxamide, also known as DTTC, is a thiophene derivative that has been widely studied for its potential applications in scientific research. DTTC is a highly potent and selective inhibitor of the protein-protein interaction between BRD4 and the acetylated histone H4 tail, which plays a critical role in the regulation of gene expression.
Scientific Research Applications
Antitumor and Antivascular Agents
Compounds with intricate molecular structures, including various substituents on aromatic systems, often exhibit interesting biological activities. For example, the novel antitumor agent "N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide" (DACA) has been highlighted for its promising preclinical activity against solid tumors in mice and has undergone clinical trials (McCrystal et al., 1999). This study reported on a Phase I trial, suggesting the potential for compounds with similar functionalities to be explored for anticancer properties. The unique action mechanism involving topoisomerases I and II, and the observed dose-limiting toxicities, underline the importance of dosage and safety considerations in developing therapeutic agents.
Metabolic Studies and Toxicity AssessmentsUnderstanding the metabolism and toxicity of chemical compounds is crucial in assessing their safety and efficacy as potential therapeutic agents. For instance, studies on "Acrylamide" (AM) have evaluated its metabolism in humans following oral administration to gauge its potential health impacts, indicating significant metabolism through conjugation and highlighting the importance of understanding metabolic pathways for safety assessments (Fennell et al., 2005). Such studies can provide a framework for assessing the metabolic fate and potential toxicity of similar compounds, including "4,5-Dimethyl-2-(2-(p-tolylthio)acetamido)thiophene-3-carboxamide."
Environmental and Occupational Exposure
Research on compounds like "Polybrominated diphenyl ethers" (PBDEs) in the context of environmental health underscores the significance of assessing the exposure risks of chemical compounds (Sjödin et al., 1999). Such studies, focused on workers in specific industries, highlight the need for monitoring and managing exposure to potentially hazardous chemicals, which could extend to compounds with similar uses or chemical properties.
Pharmacokinetics and Clinical Trials
Pharmacokinetic studies, such as those conducted for "SB-649868," an orexin receptor antagonist, offer valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profile of new drugs (Renzulli et al., 2011). These studies are essential for determining the appropriate dosing regimens and for identifying potential metabolites that could impact safety and efficacy.
properties
IUPAC Name |
4,5-dimethyl-2-[[2-(4-methylphenyl)sulfanylacetyl]amino]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2S2/c1-9-4-6-12(7-5-9)21-8-13(19)18-16-14(15(17)20)10(2)11(3)22-16/h4-7H,8H2,1-3H3,(H2,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PARMCQOGNPGSSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC(=O)NC2=C(C(=C(S2)C)C)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.